N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H18BrNO3S/c1-10-5-6-14(13(17)7-10)18-22(19,20)16-9-12(3)11(2)8-15(16)21-4/h5-9,18H,1-4H3
• InChI Key: USSXODJPWNBSJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)C)C)OC)Br
• Molecular Formula: C16H18BrNO3S
• Molecular Weight: 384.3 g/mol

Description

N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide, also known as BMS-986142, is a small molecule inhibitor that targets the TYK2 protein. TYK2 is a member of the Janus kinase (JAK) family of proteins, which are involved in the regulation of immune cell function. BMS-986142 has been studied for its potential therapeutic use in a variety of autoimmune diseases.

Mechanism of Action

N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide targets the TYK2 protein, which is involved in the signaling pathways of several cytokines that play a role in immune cell function. By inhibiting TYK2, N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide can reduce the activity of these cytokines and decrease inflammation.
Biochemical and Physiological Effects
N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to reduce the production of several cytokines involved in immune cell function, including interleukin-12, interferon-alpha, and interferon-beta. In preclinical studies, N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to reduce inflammation and improve disease symptoms in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to have good pharmacokinetic properties in preclinical studies, including good oral bioavailability and a long half-life. However, as with any experimental drug, there are limitations to its use in laboratory experiments, such as potential toxicity and off-target effects.

Future Directions

There are several potential future directions for research on N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide. One area of interest is its potential use in combination with other drugs for the treatment of autoimmune diseases. Another area of interest is the exploration of its potential use in other diseases, such as cancer, where inflammation plays a role in disease progression. Additionally, further studies are needed to better understand the potential side effects and toxicity of N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide in humans.

Scientific Research Applications

N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. In preclinical studies, N-(2-bromo-4-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to reduce inflammation and improve disease symptoms in animal models of these diseases.